2-Methyl-3-hydroxy-3-phenylpropionitrile

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 3-hydroxy-2-methyl-3-phenylpropanenitrile
• InChI: InChI=1S/C10H11NO/c1-8(7-11)10(12)9-5-3-2-4-6-9/h2-6,8,10,12H,1H3
• InChI Key: VGJTVMOMWIKGSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C(C1=CC=CC=C1)O

Description

2-Methyl-3-hydroxy-3-phenylpropionitrile is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under an argon atmosphere, CuO(tert-Bu) (0.03 mmol, 60 μL in THF) and 1,2-bis(diphenylphosphino)ethane (hereinafter, referred to as dppe) (18 mg, 0.045 mmol) were mix dried under vacuum for 1 hour. To the residue, dimethylsufoxide (hereinafter, referred to as DMSO) (0.3 mL), propionitrile (0.3 mL), and benzaldehyde (30 μL, 0.3 mmol) were added to start the reaction. After 2 hours, saturated ammonium chloride was added, and the product was extracted with ethyl acetate. The combined organic layer was washed with saturated brine, and dried over sodium sulfate. Filtration, evaporation, and purification by silica gel column chromatography (ethyl acetate/hexane=1/3) gave the product in 90% yield (44 mg). A diastereomeric rate of the obtained compound was determined to be 1.5:1 (syn:anti).